Cas no 119736-51-5 (3-Indoxyl-beta-D-glucuronic Acid Sodium Salt)

• Product Name: 3-Indoxyl-beta-D-glucuronic Acid Sodium Salt
• CAS No: 119736-51-5
• MF: C₁₄H₁₄NNaO₇
• MW: 331.253235340118
• CID: 63444
• PubChem ID: 69405084
• Update Time: 2025-10-25

3-Indoxyl-beta-D-glucuronic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 3-Indolyl-beta-D-glucuronic acid sodium salt
• 3-INDOXYL-BETA-D-GLUCURONIC ACID, SODIUM SALT
• 3-INDOXYL-β-D-GLUCURONIC ACID, SODIUM SALT
• 3-Indolyl-b-D-glucuronidesodiumsalt
• Y(TM)-BETA-D-GLCA NA
• Y(TM)-BETA-D-GLUCURONIDE SODIUM SALT
• 3-Indolyl-β-D-glucuronide sodium salt
• sodium;(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(1H-indol-3-yloxy)oxane-2-carboxylate
• 3-INDOLYL B-D-GLUCURONIDE SODIUM SALT
• SODIUM (2S,3S,4S,5R,6S)-3,4,5-TRIHYDROXY-6-(1H-INDOL-3-YLOXY)OXANE-2-CARBOXYLATE
• SCHEMBL5323498
• Sodium (2S,3S,4S,5R,6S)-6-((1H-indol-3-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylate
• 3-Indoxyl-beta-D-glucuronic acid sodium salt
• 119736-51-5
• 3-Indoxyl-beta-D-glucuronic Acid Sodium Salt

• Inchi： 1S/C14H15NO7.Na/c16-9-10(17)12(13(19)20)22-14(11(9)18)21-8-5-15-7-4-2-1-3-6(7)8;/h1-5,9-12,14-18H,(H,19,20);/q;+1/p-1/t9-,10-,11+,12-,14+;/m0./s1
• InChI Key： DBEHJKGNQBSGOE-CYRSAHDMSA-M
• SMILES： [Na+].O1[C@H](C(=O)[O-])[C@H]([C@@H]([C@H]([C@@H]1OC1=CNC2C=CC=CC1=2)O)O)O

Computed Properties

• Exact Mass: 331.06700
• Monoisotopic Mass: 331.06679607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Color/Form: No data available
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 135.07000
• LogP: -1.89580
• Vapor Pressure: No data available

3-Indoxyl-beta-D-glucuronic Acid Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Indoxyl-beta-D-glucuronic Acid Sodium Salt

Comprehensive Analysis of 3-Indoxyl-beta-D-glucuronic Acid Sodium Salt (CAS No. 119736-51-5): Properties, Applications, and Research Insights

3-Indoxyl-beta-D-glucuronic Acid Sodium Salt (CAS No. 119736-51-5) is a specialized biochemical reagent widely utilized in enzymatic assays, diagnostic applications, and biomedical research. This compound, often referred to as Indoxyl Glucuronide Sodium Salt, serves as a critical substrate for detecting beta-glucuronidase activity, an enzyme implicated in gut microbiota studies, cancer research, and drug metabolism. Its unique structure combines an indoxyl moiety with a glucuronic acid group, enabling precise enzymatic cleavage and colorimetric detection.

In recent years, the demand for 3-Indoxyl-beta-D-glucuronic Acid Sodium Salt has surged due to its role in microbiome research, a hotspot in life sciences. Researchers leverage this compound to study gut-brain axis interactions and bacterial enzyme profiling, aligning with trends in personalized medicine. The sodium salt form enhances solubility, making it ideal for high-throughput screening and in vitro diagnostics. Its stability under physiological pH conditions further supports applications in point-of-care testing and biomarker discovery.

From a chemical perspective, CAS No. 119736-51-5 exhibits a molecular weight of 369.27 g/mol and a purity typically exceeding 98%. The glucuronide linkage in this compound is highly sensitive to enzymatic hydrolysis, releasing indoxyl, which oxidizes to form indigo blue—a reaction exploited in ELISA kits and histochemical staining. This mechanism is pivotal for detecting pathogenic bacteria like E. coli, addressing public health concerns around antibiotic resistance and food safety.

Innovative applications of 3-Indoxyl-beta-D-glucuronic Acid Sodium Salt extend to cancer therapeutics. Recent studies highlight its utility in prodrug activation systems, where tumor-associated beta-glucuronidase triggers drug release. This aligns with the growing interest in targeted drug delivery and precision oncology. Additionally, its compatibility with fluorescence microscopy and flow cytometry facilitates single-cell analysis, a technique gaining traction in immunotherapy development.

Quality control of CAS No. 119736-51-5 involves rigorous HPLC-UV validation to ensure batch-to-batch consistency, a requirement emphasized in GMP-compliant production. Storage recommendations typically include protection from light at -20°C to preserve the labile indoxyl group. Suppliers often provide MSDS documentation and analytical certificates, catering to regulatory standards in pharmaceutical and diagnostic industries.

Emerging trends also link this compound to neurodegenerative disease research, particularly in studying gut microbiota metabolites and their impact on blood-brain barrier permeability. Such interdisciplinary applications underscore the versatility of 3-Indoxyl-beta-D-glucuronic Acid Sodium Salt, positioning it as a cornerstone reagent in 21st-century bioscience.